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Compound of Interest

Compound Name: 2-(3,4-Dichlorophenyl)ethanol

Cat. No.: B143686 Get Quote

An In-depth Technical Guide to 2-(3,4-
Dichlorophenyl)ethanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and analytical characterization of 2-(3,4-Dichlorophenyl)ethanol. The

information is intended for professionals in research and development, particularly in the fields

of medicinal chemistry and drug development, where this compound may serve as a key

intermediate.

Core Chemical and Physical Properties
2-(3,4-Dichlorophenyl)ethanol, also known as 3,4-Dichlorophenethyl Alcohol, is a

halogenated aromatic alcohol. Its core properties are summarized in the tables below.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name 2-(3,4-dichlorophenyl)ethanol[1]

CAS Number 35364-79-5[1][2]

Molecular Formula C₈H₈Cl₂O[1][2]

Molecular Weight 191.05 g/mol [1]

Canonical SMILES C1=CC(=C(C=C1CCO)Cl)Cl[1]

InChI Key GITOMJDYNUMCOV-UHFFFAOYSA-N[1]

Synonyms
3,4-Dichlorophenethyl Alcohol, Benzeneethanol,

3,4-dichloro-[1][2]

Table 2: Physical and Chemical Properties
Property Value

Physical State Colorless to light yellow clear liquid

Boiling Point 165 °C at 14 mmHg

XLogP3 3.2[1]

Hydrogen Bond Donor Count 1[1]

Hydrogen Bond Acceptor Count 1[1]

Rotatable Bond Count 2[1]

Table 3: Safety and Hazard Information
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Hazard Statement GHS Code

Causes skin irritation H315[1]

Causes serious eye irritation H319[1]

May cause respiratory irritation H335[1]

Harmful if swallowed H302 (50% of notifications)[1]

Harmful in contact with skin H312 (50% of notifications)[1]

Harmful if inhaled H332 (50% of notifications)[1]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-(3,4-
Dichlorophenyl)ethanol is not readily available in the surveyed literature, two common

synthetic routes for producing phenyl ethanol derivatives are the reduction of the corresponding

phenylacetic acid and the Grignard reaction with the corresponding benzaldehyde. Below are

generalized protocols for these methods.

Generalized Protocol 1: Reduction of 3,4-
Dichlorophenylacetic Acid
This method involves the reduction of a carboxylic acid to a primary alcohol using a reducing

agent such as borane-tetrahydrofuran complex (BH₃-THF).

Materials:

3,4-Dichlorophenylacetic acid

Borane-tetrahydrofuran complex (BH₃-THF) solution (e.g., 1 M in THF)

Anhydrous tetrahydrofuran (THF)

Methanol or Ethanol (for quenching)

Diethyl ether or Ethyl acetate (for extraction)
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Aqueous hydrochloric acid (e.g., 1 M HCl)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

In a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve 3,4-Dichlorophenylacetic acid in anhydrous THF.

Cool the solution to 0 °C in an ice bath.

Slowly add the borane-tetrahydrofuran complex solution dropwise to the stirred solution of

the carboxylic acid.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours (the reaction progress can be monitored by Thin Layer

Chromatography, TLC).

Once the reaction is complete, cool the mixture back to 0 °C and cautiously quench the

excess borane by the slow, dropwise addition of methanol or ethanol until gas evolution

ceases.

Acidify the mixture with 1 M HCl.

Extract the aqueous layer with diethyl ether or ethyl acetate.

Wash the combined organic layers sequentially with water, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent under reduced pressure to yield the crude product.

The crude 2-(3,4-Dichlorophenyl)ethanol can be purified by column chromatography on

silica gel.
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Generalized Protocol 2: Grignard Reaction with 3,4-
Dichlorobenzaldehyde
This protocol describes a two-step synthesis: first, the preparation of a methyl Grignard

reagent, followed by its reaction with 3,4-Dichlorobenzaldehyde.

Materials:

Magnesium turnings

Anhydrous diethyl ether or THF

Methyl bromide or methyl iodide

3,4-Dichlorobenzaldehyde

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Procedure: Part A: Preparation of Methylmagnesium Bromide (Grignard Reagent)

Ensure all glassware is oven-dried and assembled under a nitrogen atmosphere.

Place magnesium turnings in a round-bottom flask.

Add a small volume of anhydrous diethyl ether and a crystal of iodine (as an initiator).

Slowly add a solution of methyl bromide in anhydrous diethyl ether to the magnesium

suspension. The reaction is initiated when the color of the iodine disappears and bubbling is

observed.

Continue the dropwise addition of the methyl bromide solution to maintain a gentle reflux.

After the addition is complete, reflux the mixture gently until most of the magnesium has

reacted.

Part B: Reaction with 3,4-Dichlorobenzaldehyde
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Cool the freshly prepared Grignard reagent in an ice bath.

Slowly add a solution of 3,4-Dichlorobenzaldehyde in anhydrous diethyl ether to the Grignard

reagent with vigorous stirring.

After the addition is complete, allow the reaction to warm to room temperature and stir for an

additional 1-2 hours.

Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

Extract the product into diethyl ether.

Wash the organic layer with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under

reduced pressure to obtain the crude 1-(3,4-dichlorophenyl)ethanol.

Purify the crude product by column chromatography.

Visualizations
Synthesis Workflow Diagram
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Generalized Synthesis of 2-(3,4-Dichlorophenyl)ethanol

Reduction Method Grignard Method
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Caption: Generalized synthetic pathways to 2-(3,4-Dichlorophenyl)ethanol.

Analytical Workflow Diagram
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Analytical Workflow for Compound Characterization

Structural Analysis

Crude Synthesized Product
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(e.g., Column Chromatography)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(3,4-Dichlorophenyl)ethanol | C8H8Cl2O | CID 244558 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. scbt.com [scbt.com]

To cite this document: BenchChem. [2-(3,4-Dichlorophenyl)ethanol chemical and physical
properties]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b143686?utm_src=pdf-body-img
https://www.benchchem.com/product/b143686?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-_3_4-Dichlorophenyl_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_3_4-Dichlorophenyl_ethanol
https://www.scbt.com/p/2-3-4-dichlorophenyl-ethanol-35364-79-5
https://www.benchchem.com/product/b143686#2-3-4-dichlorophenyl-ethanol-chemical-and-physical-properties
https://www.benchchem.com/product/b143686#2-3-4-dichlorophenyl-ethanol-chemical-and-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b143686#2-3-4-dichlorophenyl-ethanol-chemical-and-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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